Cas no 1515925-77-5 (2-(6-fluoropyridin-3-yl)oxyacetic acid)

• Product Name: 2-(6-fluoropyridin-3-yl)oxyacetic acid
• CAS No: 1515925-77-5
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 6329606
• PubChem ID: 119086980
• Update Time: 2025-10-30

2-(6-fluoropyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoropyridin-3-yl)oxyacetic acid
• Acetic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-
• EN300-1628000
• 1515925-77-5
• A1-13740
• 2-[(6-Fluoropyridin-3-yl)oxy]acetic acid

• Inchi： 1S/C7H6FNO3/c8-6-2-1-5(3-9-6)12-4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： IQFMVUROQSSPNO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OCC(=O)O

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-fluoropyridin-3-yl)oxyacetic acid

2-(6-Fluoropyridin-3-yl)oxyacetic Acid: A Comprehensive Overview

2-(6-Fluoropyridin-3-yl)oxyacetic acid, identified by the CAS number 1515925-77-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorinated pyridine ring and an acetic acid moiety, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The synthesis of 2-(6-fluoropyridin-3-yl)oxyacetic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the fluorine atom at the 6-position of the pyridine ring is a critical step, as it significantly influences the compound's electronic properties and reactivity. Subsequent steps involve the formation of the ether linkage and the carboxylic acid group, which are essential for its functional properties. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of this compound.

Recent advancements in computational chemistry have enabled detailed studies of the molecular structure and electronic properties of 1515925-77-5. These studies reveal that the fluorine atom at the 6-position of the pyridine ring creates a unique electronic environment, enhancing the compound's ability to participate in hydrogen bonding and π-interactions. Such properties are crucial for its potential applications in drug design, particularly in targeting specific protein-protein interactions or enzyme active sites.

In terms of biological activity, 2-(6-fluoropyridin-3-yl)oxyacetic acid has shown promising results in preliminary assays. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways, suggesting potential therapeutic applications in areas such as inflammation, neurodegenerative diseases, and cancer. However, further research is required to fully understand its mechanism of action and safety profile.

The compound's stability under various conditions is another area of interest. Recent investigations have revealed that 1515925-77-5 exhibits good thermal stability and resistance to hydrolysis under physiological conditions. These properties make it a viable candidate for formulation into pharmaceutical products or as a building block in organic synthesis.

In conclusion, 2-(6-fluoropyridin-3-yl)oxyacetic acid, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds available for drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.